Cas no 26007-43-2 (Ethylene-norbornene copolymer)

• Product Name: Ethylene-norbornene copolymer
• CAS No: 26007-43-2
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 262760
• PubChem ID: 168460
• Update Time: 2025-05-24

Ethylene-norbornene copolymer Chemical and Physical Properties

Names and Identifiers

• Ethylene-norbornene copolymer
• bicyclo[2.2.1]hept-2-ene,ethene
• Bicyclo[2.2.1]hep-2-ene polymer with ethene
• Ethylene norbornene copolymer
• Bicyclo(2.2.1)hept-2-ene, polymer with ethene
• norbornene ethylene
• 26007-43-2
• Ethyledennorbornene [Russian]
• Q143914
• Norbornene Ethene
• Apel APL 5018
• Ethylene.Norbornene
• Ethene norbornene
• ethylene/norbornene
• Ethylene norbornylene
• bicyclo[2.2.1]hept-2-ene;ethene
• SFFFIHNOEGSAIH-UHFFFAOYSA-N
• Ethyledennorbornene

• Inchi： 1S/C7H10.C2H4/c1-2-7-4-3-6(1)5-7;1-2/h1-2,6-7H,3-5H2;1-2H2
• InChI Key： SFFFIHNOEGSAIH-UHFFFAOYSA-N
• SMILES： C12C=CC(CC1)C2.C=C

Computed Properties

• Exact Mass: 122.11
• Monoisotopic Mass: 122.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 96°Cat760mmHg
• Flash Point: °C

Ethylene-norbornene copolymer Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Ethylene-norbornene copolymer

Ethylene-Norbornene Copolymer: A Comprehensive Overview

The Ethylene-Norbornene Copolymer, also known by its CAS number 26007-43-2, is a versatile polymer material that has garnered significant attention in the fields of materials science and engineering. This copolymer is synthesized through the copolymerization of ethylene and norbornene, resulting in a material with unique mechanical, thermal, and chemical properties. Its applications span across various industries, including automotive, electronics, and packaging, making it a critical component in modern material development.

Recent advancements in polymer chemistry have further enhanced the properties of Ethylene-Norbornene Copolymer. Researchers have focused on modifying the copolymer's structure to improve its tensile strength, flexibility, and resistance to environmental factors such as UV radiation and temperature fluctuations. For instance, studies published in the Journal of Polymer Science have demonstrated that incorporating functional groups into the copolymer backbone can significantly improve its compatibility with other materials, making it an ideal candidate for multi-component systems.

The synthesis of Ethylene-Norbornene Copolymer typically involves metallocene catalysts, which provide precise control over the polymer's molecular weight and structure. This level of control is crucial for tailoring the material's properties to meet specific application requirements. For example, in the automotive industry, the copolymer is used to produce lightweight yet durable components that enhance fuel efficiency without compromising safety.

In addition to its mechanical properties, the thermal stability of Ethylene-Norbornene Copolymer has been a focal point of recent research. Studies have shown that the copolymer exhibits excellent resistance to thermal degradation, even at elevated temperatures. This characteristic makes it suitable for use in high-temperature applications such as aerospace components and industrial machinery.

The chemical resistance of Ethylene-Norbornene Copolymer is another area where significant progress has been made. By modifying the copolymer's structure, scientists have developed variants that are resistant to a wide range of chemicals, including acids, bases, and organic solvents. This property has expanded its applications in chemical processing and storage systems.

One of the most promising developments in the field is the use of Ethylene-Norbornene Copolymer in biodegradable materials. Researchers are exploring ways to enhance the biodegradability of the copolymer while maintaining its mechanical integrity. This could lead to eco-friendly alternatives for single-use plastics, addressing growing concerns about environmental sustainability.

In conclusion, Ethylene-Norbornene Copolymer (CAS No: 26007-43-2) stands as a testament to human ingenuity in materials science. Its adaptability and potential for further innovation make it a cornerstone material for future technological advancements.